Cas no 821005-03-2 (1,3-Propanediamine, N,N'-bis(1-methyl-2-pyrrolidinylidene)-)

• Product Name: 1,3-Propanediamine, N,N'-bis(1-methyl-2-pyrrolidinylidene)-
• CAS No: 821005-03-2
• MF: C₁₃H₂₄N₄
• MW: 236.356462478638
• CID: 698200
• PubChem ID: 71420092
• Update Time: 2025-04-19

1,3-Propanediamine, N,N'-bis(1-methyl-2-pyrrolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N'-bis(1-methyl-2-pyrrolidinylidene)-
• 1-methyl-N-[3-[(1-methylpyrrolidin-2-ylidene)amino]propyl]pyrrolidin-2-imine
• DTXSID30839300
• 821005-03-2
• (2Z)-1-Methyl-N-{3-[(E)-(1-methylpyrrolidin-2-ylidene)amino]propyl}pyrrolidin-2-imine

• Inchi： 1S/C13H24N4/c1-16-10-3-6-12(16)14-8-5-9-15-13-7-4-11-17(13)2/h3-11H2,1-2H3/b14-12-,15-13+
• InChI Key： SNAAVTDGSMYWIF-PMJBJKLVSA-N
• SMILES： N1(C)/C(/CCC1)=N/CCC/N=C1/CCCN/1C

Computed Properties

• Exact Mass: 236.20009678g/mol
• Monoisotopic Mass: 236.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 31.2Ų